Cas no 358780-16-2 (Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl-)

Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl- structure
358780-16-2 structure
Product Name:Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl-
CAS No:358780-16-2
MF:C9H7ClN2O
MW:194.61768078804
CID:303261
PubChem ID:21957402
Update Time:2025-04-19

Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl-
    • Ethanone, 2-chloro-1-imidazo[1,5-a]pyridin-3-yl- (9CI)
    • 2-chloro-1-imidazo[1,5-a]pyridin-3-ylethanone
    • DTXSID10620778
    • SCHEMBL1204348
    • 2-Chloro-1-(imidazo[1,5-a]pyridin-3-yl)ethanone
    • 358780-16-2
    • 2-Chloro-1-(imidazo[1,5-a]pyridin-3-yl)ethan-1-one
    • Inchi: 1S/C9H7ClN2O/c10-5-8(13)9-11-6-7-3-1-2-4-12(7)9/h1-4,6H,5H2
    • InChI Key: DIYJSIOAOYRSDH-UHFFFAOYSA-N
    • SMILES: ClCC(C1=NC=C2C=CC=CN21)=O

Computed Properties

  • Exact Mass: 194.02481
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.4Ų

Experimental Properties

  • PSA: 34.37

Ethanone,2-chloro-1-imidazo[1,5-a]pyridin-3-yl- Related Literature

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